Cas no 152571-51-2 (Sodium Propionate-13C3)

• Product Name: Sodium Propionate-13C3
• CAS No: 152571-51-2
• MF: C₃H₅NaO₂
• MW: 99.0383365154266
• CID: 99187
• PubChem ID: 329760183
• Update Time: 2025-10-28

Sodium Propionate-13C3 Chemical and Physical Properties

Names and Identifiers

• Propanoic-13C3 acid,sodium salt (9CI)
• sodium (13C3)propanoate
• SODIUM PROPIONATE-13C3
• propionic acid-13c3sodium salt
• SODIUM PROPIONATE-13C3, 99 ATOM % 13C
• Sodium Propionate-13C3

• Inchi： 1S/C3H6O2.Na/c1-2-3(4)5;/h2H2,1H3,(H,4,5);/q;+1/p-1/i1+1,2+1,3+1;
• InChI Key： JXKPEJDQGNYQSM-HCULJTSZSA-M
• SMILES： [Na+].[O-][13C]([13CH2][13CH3])=O

Computed Properties

• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 44.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 285-286 °C (lit.)
• Solubility: Not determined

Sodium Propionate-13C3 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H312-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 21-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：21-36/37/38

Additional information on Sodium Propionate-13C3

Introduction to Sodium Propionate-13C3 (CAS No. 152571-51-2): Applications and Recent Research Developments

Sodium propionate, a derivative of propionic acid, is a widely utilized compound in various industries due to its antimicrobial properties. The specific isotope-labeled form, Sodium Propionate-13C3, has garnered significant attention in recent years for its applications in metabolic studies and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 152571-51-2, offers a valuable tool for researchers seeking to elucidate metabolic pathways and study enzyme kinetics with high precision.

The incorporation of the stable isotope carbon-13 (¹³C) into sodium propionate allows for detailed isotopic labeling studies, which are crucial in understanding the complex biochemical processes occurring within living organisms. The tritiated version, Sodium Propionate-13C3, is particularly useful in nuclear magnetic resonance (NMR) spectroscopy, enabling researchers to track the movement of carbon atoms through metabolic pathways with exceptional clarity. This capability has opened new avenues in the field of metabolomics, where the detailed analysis of metabolites can provide insights into disease mechanisms and potential therapeutic targets.

In pharmaceutical research, Sodium Propionate-13C3 serves as an excellent substrate for studying the metabolism of drugs and drug candidates. By using this labeled compound, researchers can monitor how enzymes interact with different substrates and identify key metabolic pathways involved in drug degradation or activation. Such information is pivotal for optimizing drug formulations and predicting potential side effects. The compound's stability under various conditions makes it a reliable choice for long-term studies, ensuring consistent results across different experimental setups.

Recent advancements in mass spectrometry techniques have further enhanced the utility of Sodium Propionate-13C3. These techniques allow for highly sensitive detection and quantification of isotopically labeled compounds, enabling researchers to conduct detailed studies on enzyme kinetics and metabolic fluxes. For instance, researchers have utilized Sodium Propionate-13C3 to investigate the role of propionyl-CoA carboxylase in energy metabolism, revealing new insights into how this enzyme contributes to the production of essential fatty acids.

The compound's antimicrobial properties also make it a valuable candidate for food preservation applications. Sodium propionate inhibits the growth of molds and bacteria, extending the shelf life of various food products without compromising their nutritional quality. This has led to increased interest in incorporating Sodium Propionate-13C3 into food preservation strategies, where its isotopic labeling can help track its distribution and degradation within food matrices.

Moreover, the use of Sodium Propionate-13C3 in environmental science has emerged as a promising area of research. Isotope-labeled compounds are instrumental in studying nutrient cycling and contaminant transport in ecosystems. For example, researchers have employed this compound to trace the movement of carbon compounds through soil and water systems, providing critical data on how these elements are cycled within natural environments.

The synthesis of Sodium Propionate-13C3 involves advanced chemical processes that ensure high purity and isotopic enrichment. These synthetic methods are continuously being refined to meet the growing demand for high-quality labeled compounds in research applications. The development of efficient production techniques has made it more feasible for laboratories worldwide to access this valuable resource, fostering further innovation in metabolic studies and drug development.

In conclusion, Sodium Propionate-13C3 (CAS No. 152571-51-2) is a versatile compound with significant applications across multiple scientific disciplines. Its role in metabolic studies, pharmaceutical research, food preservation, and environmental science underscores its importance as a research tool. As analytical techniques continue to evolve, the utility of isotopically labeled compounds like Sodium Propionate-13C3 will undoubtedly expand, offering new opportunities for scientific discovery and technological advancement.